[4-(Trifluoromethyl)pyrimidin-5-yl]methanamine

• IUPAC Name: [4-(trifluoromethyl)pyrimidin-5-yl]methanamine
• InChI: InChI=1S/C6H6F3N3/c7-6(8,9)5-4(1-10)2-11-3-12-5/h2-3H,1,10H2
• InChI Key: SWCUZBYESAPCDH-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C(=NC=N1)C(F)(F)F)CN
• Molecular Formula: C6H6F3N3
• Molecular Weight: 177.13 g/mol

Description

Trifluoromethylpyrimidines are a class of organic compounds that contain a pyrimidine ring, which is a six-membered ring with two nitrogen atoms and four carbon atoms, substituted with a trifluoromethyl group. They are used in various fields, including medicinal chemistry.

Molecular Structure Analysis

The molecular structure of trifluoromethylpyrimidines includes a pyrimidine ring substituted with a trifluoromethyl group. The exact structure can vary depending on the positions of the substituents.

Chemical Reactions Analysis

Trifluoromethylpyrimidines can participate in various chemical reactions. For example, they can act as ligands in coordination chemistry. They can also undergo further functionalization reactions.

Physical And Chemical Properties Analysis

Trifluoromethylpyrimidines are generally solid at room temperature. They have a relatively high molecular weight due to the presence of the trifluoromethyl group.

Scientific Research Applications

Bone Disorder Treatment Research

A study by Pelletier et al. (2009) explored a compound similar to [4-(Trifluoromethyl)pyrimidin-5-yl]methanamine, specifically targeting the Wnt beta-catenin cellular messaging system for the treatment of bone disorders. This compound demonstrated positive effects on bone formation in rats (Pelletier et al., 2009).

Synthesis of Pharmacologically Interesting Hybrids

Zanatta et al. (2020) reported the synthesis of novel hybrids involving a structure similar to [4-(Trifluoromethyl)pyrimidin-5-yl]methanamine. These compounds showed significant pharmacological potential, including inhibitory activity for human enzymes (Zanatta et al., 2020).

Synthesis of Biheterocycles

Aquino et al. (2017) utilized a compound akin to [4-(Trifluoromethyl)pyrimidin-5-yl]methanamine to synthesize a series of biheterocycles, highlighting its utility in the creation of complex chemical structures (Aquino et al., 2017).

Antidepressant Drug Development

Research by Sniecikowska et al. (2019) involved derivatives of a similar compound in the development of new antidepressant drugs. These compounds showed selective activity and promising antidepressant-like effects (Sniecikowska et al., 2019).

Anticonvulsant Agent Research

Pandey and Srivastava (2011) studied Schiff bases of compounds structurally related to [4-(Trifluoromethyl)pyrimidin-5-yl]methanamine for potential anticonvulsant activities, demonstrating its potential in neuropharmacology (Pandey & Srivastava, 2011).

Mechanism of Action

The mechanism of action of trifluoromethylpyrimidines can vary widely depending on their specific structure and the context in which they are used. For example, some trifluoromethylpyrimidines have been studied for their fungicidal activity.

Safety and Hazards

Like all chemicals, trifluoromethylpyrimidines should be handled with care. They can pose various health hazards, such as skin and eye irritation, and respiratory irritation.

Future Directions

Trifluoromethylpyrimidines are a topic of ongoing research, particularly in the field of medicinal chemistry. Future research may focus on developing new synthetic methods, studying their biological activity, and exploring their potential applications.